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Compound of Interest

Compound Name: 5-Hydroxy-2-methoxybenzonitrile

CAS No.: 180526-90-3

Cat. No.: B2533712

Get Quote

Synthetic Utility and Pharmacophore Integration in
Drug Discovery[1]
Executive Summary
5-Hydroxy-2-methoxybenzonitrile (CAS 19322-37-1) is a high-value aromatic scaffold used

primarily as a regioselective building block in the synthesis of antipsychotics, dopamine

receptor antagonists, and radiolabeled PET tracers.[1] Its structural uniqueness lies in the

ortho-methoxy/meta-hydroxy substitution pattern relative to the nitrile group. This specific

arrangement allows for independent functionalization of the phenol (for lipophilic chain

extension) and the nitrile (for heterocycle formation), making it a versatile "linchpin"

intermediate in medicinal chemistry.
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Property Specification

Chemical Name 5-Hydroxy-2-methoxybenzonitrile

CAS Number 19322-37-1 (Primary), 180526-90-3 (Alternate)

Molecular Formula C₈H₉NO₂

Molecular Weight 149.15 g/mol

Appearance White to off-white crystalline solid

Melting Point 114–116 °C [1]

Solubility
Soluble in DMSO, Methanol, CH₂Cl₂, Ethyl

Acetate

pKa (Predicted) ~9.1 (Phenolic OH)

Structural Analysis: The molecule features a "push-pull" electronic system. The nitrile (CN)

group at C1 is strongly electron-withdrawing, deactivating the ring and increasing the acidity of

the phenol at C5. The methoxy (OMe) group at C2 provides steric bulk and electron donation

via resonance, but its position ortho to the nitrile creates a chelation site for Lewis acids, which

is critical for controlling regioselectivity during synthesis.

Synthetic Pathways
The synthesis of CAS 19322-37-1 requires precise regiocontrol to distinguish between the two

oxygenated positions.[1] The industry-standard protocol utilizes selective demethylation.[1]

Protocol A: Regioselective Demethylation (Recommended)
This method is preferred for its high yield and operational simplicity, avoiding the formation of

regioisomers common in direct formylation routes.

Reaction Logic: Starting from 2,5-dimethoxybenzonitrile, we utilize Boron Trichloride (BCl₃)

aided by Tetra-n-butylammonium Iodide (TBAI).[1] The BCl₃ coordinates strongly with the nitrile

nitrogen and the ortho-methoxy oxygen (C2), forming a stable cyclic borate complex. This

protects the C2-methoxy group from cleavage. The C5-methoxy group, lacking this
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stabilization, is sterically accessible and electronically activated for nucleophilic attack by the

iodide ion, resulting in selective cleavage to the phenol [1].

Step-by-Step Methodology:

Setup: Flame-dry a 100 mL round-bottom flask and equip with a magnetic stir bar and N₂

inlet.

Dissolution: Dissolve 2,5-dimethoxybenzonitrile (5.0 mmol, 1.0 equiv) and TBAI (5.5 mmol,

1.1 equiv) in anhydrous CH₂Cl₂ (25 mL). Cool the mixture to -78 °C (dry ice/acetone bath).

Addition: Slowly add BCl₃ (1.0 M in CH₂Cl₂, 17.5 mmol, 3.5 equiv) dropwise over 5 minutes.

The solution may turn transiently dark.

Reaction: Stir at -78 °C for 10 minutes, then remove the cooling bath and allow the reaction

to warm to 20 °C (Room Temp). Stir for 1–2 hours.

Checkpoint: Monitor by TLC (Hexane:EtOAc 3:2).[1] The starting material (Rf ~0.[2]6)

should disappear, replaced by the more polar product (Rf ~0.3).

Quench: Cool to 0 °C. Carefully quench with ice-water (20 mL) followed by saturated

aqueous NaHCO₃ to neutralize.

Workup: Extract with CH₂Cl₂ (3 x 30 mL). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize from EtOAc/Hexanes or perform flash chromatography (SiO₂, 20-

40% EtOAc in Hexanes) to yield the product as white needles.

Typical Yield: 85–90%

Visualization: Synthetic Workflow
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Figure 1: Regioselective synthesis via BCl3-mediated demethylation. The C2-OMe is preserved

due to coordination with the nitrile group.

Reactivity & Derivatization Map
Once isolated, 5-Hydroxy-2-methoxybenzonitrile serves as a divergent scaffold.[1] The

chemical orthogonality between the phenol (nucleophile) and the nitrile (electrophile) allows for

sequential elaboration.
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Reaction Type Target Group Reagents Outcome Application

O-Alkylation Phenol (-OH)
R-X, K₂CO₃,

DMF
Aryl Ethers

Lipophilic tail

attachment for

GPCR binding

pockets.[1]

O-Sulfamoylation Phenol (-OH) ClSO₂NH₂, DMA Sulfamates

Mimicry of

sulfate

metabolites;

solubility

enhancement.[1]

Nitrile Hydrolysis Nitrile (-CN)
NaOH, H₂O₂ or

H₂SO₄
Amides/Acids

Precursor to

benzamide

antipsychotics

(e.g., Sulpiride

analogs).

Tetrazole

Formation
Nitrile (-CN) NaN₃, ZnBr₂ Tetrazoles

Bioisostere for

carboxylic acids;

improves

metabolic

stability.[1]

Reduction Nitrile (-CN)
H₂, Pd/C or

LiAlH₄
Benzylamines

Linker generation

for fragment-

based drug

design.[1]

Visualization: Reactivity Profile
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Figure 2: Divergent reactivity map demonstrating the scaffold's utility in generating diverse

pharmacophores.[1]

Analytical Characterization Standards
To validate the identity of synthesized batches, compare against these spectral benchmarks:

¹H NMR (300 MHz, CDCl₃):

δ 7.08 (d, J = 3.0 Hz, 1H, H-6) – Doublet due to meta-coupling.

δ 7.02 (dd, J = 9.0, 3.0 Hz, 1H, H-4) – Doublet of doublets.

δ 6.84 (d, J = 9.0 Hz, 1H, H-3) – Ortho coupling.

δ 5.80 (s, 1H, -OH) – Broad, D₂O exchangeable.

δ 3.86 (s, 3H, -OCH₃) – Singlet.

IR (KBr Pellet):

2225 cm⁻¹ (C≡N stretch, sharp).
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3350 cm⁻¹ (O-H stretch, broad).

Safety & Handling
Hazard Classification: Irritant (Skin/Eye).[1] Toxic if swallowed (Nitrile functionality).[1]

Handling: Use standard PPE (nitrile gloves, safety glasses). Handle in a fume hood to avoid

inhalation of dust.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent

oxidation of the phenol over long periods.

References
Brooks, P. R., et al. (1996). Boron Trichloride/Tetra-n-Butylammonium Iodide: A Mild,

Selective Combination Reagent for the Cleavage of Primary Alkyl Aryl Ethers. Synthetic

Communications/Prep. Proced. Int., 28, 371-409.[2]

BenchChem. (2025). Technical Guide: Substituted Benzonitriles in Medicinal Chemistry.

PubChem. (2025).[1] Compound Summary: 5-Hydroxy-2-methoxybenzonitrile.[3][4][5][6]

[7][8] National Library of Medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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